Cas no 88150-47-4 (Amlodipine maleate)

Amlodipine maleate is a calcium channel blocker used primarily in the management of hypertension and angina. As the maleate salt of amlodipine, it offers improved solubility and stability compared to the free base form, facilitating consistent pharmacokinetic performance. The compound selectively inhibits calcium ion influx across vascular smooth muscle and cardiac membranes, resulting in peripheral arterial vasodilation and reduced afterload. Its long half-life allows for once-daily dosing, enhancing patient compliance. Amlodipine maleate is characterized by its high bioavailability and predictable linear kinetics, making it a reliable therapeutic option. The salt form also ensures better formulation flexibility for pharmaceutical development.

Amlodipine maleate structure

Product Name:Amlodipine maleate

CAS No:88150-47-4

MF:C₂₄H₂₉ClN₂O₉

MW:524.948066473007

MDL:MFCD02259457

CID:61150

PubChem ID:6435922

Update Time:2025-05-28

Amlodipine maleate Chemical and Physical Properties

Names and Identifiers

- Amlodipine maleate
- 3-Ethyl 5-methyl 2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate maleate
- Amlodipine (maleate)
- (3-ethyl 5-methyl 2-[(2-aminoethoxy)methyl]-4-(2-chloro
- 2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylic acid 3-ethyl ester 5-methyl ester
- 2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylic acid 3-ethyl 5-methyl ester (z)-2-butenedioate
- 3-ethyl-5-methyl-(4-RS)-2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate maleate
- Amvaz
- Amlodipine maleate [USAN]
- Amlodipine (+-)-form maleate
- C20H25ClN2O5.C4H4O4
- Amlodipine maleate (USAN)
- 3-Ethyl 5-methyl (+-)-2-((2-aminoethoxy)methyl)-4-(o-chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylate, maleate (1:1)
- AmlodipineMaleate
- 3,5-Pyridinedicarboxylic acid, 2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-, 3-ethyl 5-methyl ester, (+-)-, (Z)-2-butenedioate (1:1)
- (Z)-but-2-enedioic acid;3-O
- 3,5-Pyridinedicarboxylic acid, 2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-, 3-ethyl 5-methyl ester, (Z)-2-butenedioate (1:1) (ZCI)
- UK 48340-11
- BA164165
- AMLODIPINE MALEATE [MART.]
- D02914
- 3-ETHYL 5-METHYL 2-(2-AMINOETHOXYMETHYL)-4-(2-CHLOROPHENYL)-1,4-DIHYDRO-6-METHYL-3,5-PYRIDINEDICARBOXYLATE MALEATE (1:1)
- 3-ethyl5-methyl2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylatemaleate
- SCHEMBL121252
- CHEMBL1200984
- MFCD02259457
- AMLODIPINE MALEATE (MART.)
- AMLODIPINE MALEATE [MI]
- AS-14630
- AMLODIPINE MALEATE [ORANGE BOOK]
- Amlodipine Maleate (1:1)
- 2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-3-ethoxycarbonyl-5-methoxycarbonyl-6-methyl-1,4-dihydropyridine maleate
- AMLODIPINE MALEATE [WHO-DD]
- 3,5-PYRIDINEDICARBOXYLIC ACID, 2-((2-AMINOETHOXY)METHYL)-4-(2-CHLOROPHENYL)-1,4-DIHYDRO-6-METHYL-, 3-ETHYL 5-METHYL ESTER, (+/-)-, (Z)-2-BUTENEDIOATE (1:1)
- UK-48340-11
- UK-48,340-11
- 88150-47-4
- Amlodipine Maleate; 2-[(2-Aminoethoxy)methyl]-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylic acid 3-ethyl 5-methyl ester (Z)-2-butenedioate (1:1); Amlodipine maleate; UK 48340-11
- (Z)-but-2-enedioic acid;3-O-ethyl 5-O-methyl 2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
- BCP12616
- AC-4701
- HY-B0317A
- UK 48,340-11
- DTXSID601027708
- UNII-CQ27G2BZJM
- s5966
- AKOS015962119
- Q27275625
- F17339
- TZNOWAJJWCGILX-BTJKTKAUSA-N
- CS-3987
- Amvaz (TN)
- CQ27G2BZJM
- 1357024-06-6
- MDL： MFCD02259457
- Inchi： 1S/C20H25ClN2O5.C4H4O4/c1-4-28-20(25)18-15(11-27-10-9-22)23-12(2)16(19(24)26-3)17(18)13-7-5-6-8-14(13)21;5-3(6)1-2-4(7)8/h5-8,17,23H,4,9-11,22H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
- InChI Key： TZNOWAJJWCGILX-BTJKTKAUSA-N
- SMILES： C(/C(=O)O)=C/C(=O)O.C(C1=C(COCCN)NC(C)=C(C(=O)OC)C1C1C=CC=CC=1Cl)(=O)OCC

Computed Properties

Exact Mass: 524.15600
Monoisotopic Mass: 524.156
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 36
Rotatable Bond Count: 12
Complexity: 766
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 175

Experimental Properties

Color/Form: White to yellowish crystalline powder
Melting Point: 175-179°C
Boiling Point: 527.2 °C at 760 mmHg
Flash Point: 272.6 °C
PSA: 174.48000
LogP: 3.00720

Amlodipine maleate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Amlodipine maleate Pricemore >>

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MedChemExpress	HY-B0317A-10mM*1mLinDMSO	Amlodipine maleate	88150-47-4	99.85%	10mM*1mLinDMSO	￥550	2022-05-18
MedChemExpress	HY-B0317A-500mg	Amlodipine maleate	88150-47-4	99.87%	500mg	￥500	2025-04-15
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S e l l e c k ZHONG GUO	S5966-25mg	Amlodipine maleate	88150-47-4	99.89%	25mg	¥794.7	2023-10-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PS245-5g	Amlodipine maleate	88150-47-4	98+%	5g	357.0CNY	2021-07-12
Chemenu	CM173566-5g	3-Ethyl 5-methyl 2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate maleate	88150-47-4	98%	5g	$122	2021-08-05
Chemenu	CM173566-10g	3-Ethyl 5-methyl 2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate maleate	88150-47-4	98%	10g	$204	2021-08-05
Chemenu	CM173566-25g	3-Ethyl 5-methyl 2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate maleate	88150-47-4	98%	25g	$374	2021-08-05
Chemenu	CM173566-100g	3-Ethyl 5-methyl 2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate maleate	88150-47-4	98%	100g	$991	2021-08-05

Amlodipine maleate Suppliers

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(CAS:88150-47-4)马来酸氨氯地平

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Purity:99%

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(CAS:88150-47-4)马来酸氨氯地平

Purity:99%

Quantity:25KG,200KG,1000KG

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